(3-Bromo-2-methoxyphenyl)methanol
Cat. No. B056786
Key on ui cas rn:
205873-57-0
M. Wt: 217.06 g/mol
InChI Key: VUMYHCICIPHSKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08557853B2
Procedure details
LiBH4 (5.00 g, 0.23 mmol) was added to a solution of 3-bromo-2-methoxy-benzoic acid methyl ester (10.50 g, 42.80 mmol) in Et2O at 0° C. The reaction mixture was stirred for 5 minutes, MeOH (8.70 mL, 0.22 mmol) was added in a dropwise fashion. The reaction mixture was then stirred for 30 minutes, and was quenched into 1N NaOH. The resulting solution was extracted with Et2O (3×200 mL) and the combined organic phases were washed with brine (1×150 mL), dried over MgSO4 and concentrated to afford the title compound. Spectroscopic data: 1H NMR (300 MHz, CDCl3.) δ 1.68 (t, J=5.86 Hz, 1H), 3.90 (s, 3H), 4.61 (d, J=5.86 Hz, 2H), 6.89 (d, J=8.50 Hz, 1H), 7.25-7.30 (m, J=2.00 Hz, 1H), 7.57 (d, J=2.05 Hz, 1H).
Identifiers
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REACTION_CXSMILES
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[Li+].[BH4-].C[O:4][C:5](=O)[C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([Br:12])[C:7]=1[O:13][CH3:14].CO>CCOCC>[Br:12][C:8]1[C:7]([O:13][CH3:14])=[C:6]([CH2:5][OH:4])[CH:11]=[CH:10][CH:9]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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[Li+].[BH4-]
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Name
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Quantity
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10.5 g
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Type
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reactant
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Smiles
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COC(C1=C(C(=CC=C1)Br)OC)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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8.7 mL
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Type
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reactant
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Smiles
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CO
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 5 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was then stirred for 30 minutes
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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was quenched into 1N NaOH
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting solution was extracted with Et2O (3×200 mL)
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WASH
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Type
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WASH
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Details
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the combined organic phases were washed with brine (1×150 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
